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Compound of Interest |

Compound Name: 3-(2-Chlorophenoxy)piperidine
CAS No.: 902837-29-0
Cat. No.: B1629366

Executive Summary & Compound Significance

3-(2-Chlorophenoxy)piperidine (CAS: 902837-29-0 for free base; 1185297-88-4 for HCI salt)
is a critical heterocyclic building block in medicinal chemistry.[1][2] Structurally, it combines a
piperidine ring—a pharmacophore ubiquitous in analgesics and antihistamines—with a
chlorophenoxy moiety, often used to modulate lipophilicity and metabolic stability.

The Safety Paradox: While often classified generically as an "Irritant” (Warning) in vendor
catalogs, the secondary amine functionality and halogenated ether motif warrant a safety
protocol that anticipates higher reactivity and potential biological activity than indicated by
standard H-codes alone. This guide bridges the gap between regulatory compliance and
prudent scientific practice.

Chemical Identity & Physicochemical
Characterization[2][3][4]

Precise identification is the first step in safety. In drug development, this compound is most
frequently handled as its Hydrochloride (HCI) salt due to enhanced stability.
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Parameter Specification (Free Base) Specification (HCI Salt)
CAS Number 902837-29-0 1185297-88-4

Molecular Formula C11H14CINO C11H14CINO - HCI
Molecular Weight 211.69 g/mol 248.15 g/mol

) Viscous Liquid / Low-melting Crystalline Solid (White to Off-
Physical State

Solid white)
- Organic solvents (DCM,
Solubility Water, Methanol, DMSO
MeOH)
Acidity (pKa) ~9-10 (Piperidine NH) N/A (Salt form)

- . i Often supplied as racemate or
Chirality Contains 1 chiral center (C3). ]
enantiopure.

Researcher’s Note: The HCI salt is hygroscopic. Exposure to ambient moisture can alter
stoichiometry, affecting reaction precision. Store under inert atmosphere (Argon/Nitrogen).

Hazard Dynamics & Risk Assessment

Standard SDSs list H315/H319/H335. However, a deeper mechanistic understanding is
required for safe handling.

Mechanistic Hazards (SAR Analysis)

e Secondary Amine Reactivity: The piperidine nitrogen is nucleophilic. Upon contact with
mucosal membranes, it can form alkaline environments leading to tissue irritation distinct
from acidic burns.

» Chlorophenoxy Moiety: Halogenated aromatic ethers are generally stable but can be
metabolized to phenolic intermediates. While acute toxicity is typically low, chronic
sensitization cannot be ruled out without specific data.

o Pharmacological Potency: As a structural analog to psychoactive or cardiovascular agents,
this compound should be treated as a Potent Compound (OEB 3) until specific toxicology
proves otherwise.
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GHS Classification (Harmonized)

» Signal Word:WARNING

H302: Harmful if swallowed (Estimated based on piperidine analogs).[3][4]

H315: Causes skin irritation.[5]

H319: Causes serious eye irritation.[5][6]

H335: May cause respiratory irritation.[5]

Operational Safety Protocol: The "Defense-in-
Depth" Strategy

This protocol uses a layered approach to minimize exposure risk.[3][5]

Engineering Controls & PPE

o Primary Barrier: All handling of the solid powder must occur within a Chemical Fume Hood or
Powder Weighing Station with HEPA filtration.

o Respiratory Protection: If handling outside a hood (not recommended), use a NIOSH-
approved respirator with P100 (HEPA) + Organic Vapor cartridges.

o Dermal Protection: Double-gloving is standard.
o Inner Layer: Nitrile (4 mil).
o Quter Layer: Nitrile (4-8 mil) or Neoprene.

o Rationale: Piperidine derivatives can permeate thin nitrile; the double layer provides a
breakthrough buffer.

Handling Workflow Visualization

The following diagram outlines the "Cradle-to-Grave" workflow for safe usage in a synthesis
lab.
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Figure 1: Operational workflow emphasizing containment during the high-risk solid handling
phase.

Emergency Response Protocols

In the event of exposure, immediate action is critical. This section provides a logic-driven
response system.

First Aid Logic

o Ocular Exposure: Immediate irrigation is non-negotiable. The alkaline nature of amines can
cause saponification of corneal lipids, leading to deep tissue damage. Flush for 15 minutes
minimum.

o Dermal Exposure: Do not use solvents (ethanol/acetone) to wash skin; this increases
permeability. Use soap and copious water.

 Inhalation: Move to fresh air. If wheezing occurs (bronchospasm), medical observation is
required due to potential delayed pulmonary edema (rare but possible with amines).

Emergency Decision Tree
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Figure 2: Decision logic for immediate incident response.

Stability, Reactivity, and Disposal
Chemical Stability

» Incompatibility: Strong oxidizing agents (e.g., permanganates, peroxides) and acid chlorides.

o Decomposition: Thermal decomposition may release Hydrogen Chloride (HCI) gas and
Nitrogen Oxides (NOx).

o Shelf Life: Stable for >2 years if stored desiccated at 2-8°C.

Waste Disposal Stewardship

Do not dispose of down the drain.
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+ Classification: Hazardous Waste (Halogenated Organic).
e Segregation: Collect in a dedicated container for "Halogenated Solvents/Organics".
o Labeling: Clearly mark as "Contains Piperidine Derivative - Irritant".
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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